6α-Hydroxy-7-oxokaura-16-ene-18-oic acid lactone
6α-Hydroxy-7-oxokaura-16-ene-18-oic acid lactone
Brand Name:
Vulcanchem
CAS No.:
19794-40-2
VCID:
VC0009954
InChI:
InChI=1S/C20H26O3/c1-11-9-20-10-12(11)5-6-13(20)18(2)7-4-8-19(3)15(18)14(16(20)21)23-17(19)22/h12-15H,1,4-10H2,2-3H3/t12-,13+,14-,15+,18+,19-,20+/m1/s1
SMILES:
CC12CCCC3(C1C(C(=O)C45C2CCC(C4)C(=C)C5)OC3=O)C
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
6α-Hydroxy-7-oxokaura-16-ene-18-oic acid lactone
CAS No.: 19794-40-2
Main Products
VCID: VC0009954
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
| CAS No. | 19794-40-2 |
|---|---|
| Product Name | 6α-Hydroxy-7-oxokaura-16-ene-18-oic acid lactone |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (1S,2S,5R,8R,10R,13R,17S)-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecane-9,12-dione |
| Standard InChI | InChI=1S/C20H26O3/c1-11-9-20-10-12(11)5-6-13(20)18(2)7-4-8-19(3)15(18)14(16(20)21)23-17(19)22/h12-15H,1,4-10H2,2-3H3/t12-,13+,14-,15+,18+,19-,20+/m1/s1 |
| Standard InChIKey | VCCKBMBRVGBEIV-UFUZVNNQSA-N |
| Isomeric SMILES | C[C@@]12CCC[C@@]3([C@H]1[C@H](C(=O)[C@]45[C@H]2CC[C@H](C4)C(=C)C5)OC3=O)C |
| SMILES | CC12CCCC3(C1C(C(=O)C45C2CCC(C4)C(=C)C5)OC3=O)C |
| Canonical SMILES | CC12CCCC3(C1C(C(=O)C45C2CCC(C4)C(=C)C5)OC3=O)C |
| PubChem Compound | 11381465 |
| Last Modified | Nov 11 2021 |
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